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Compound of Interest

Compound Name: Benzoyl oxokadsuranol

Cat. No.: B12363882

For Immediate Release

This technical guide provides a comprehensive overview of the discovery, origin, and
characteristics of benzoyl oxokadsuranol, a lignan isolated from the plant genus Kadsura.
This document is intended for researchers, scientists, and drug development professionals
interested in the phytochemical and potential therapeutic properties of this natural compound.

Discovery and Origin

Benzoyl oxokadsuranol was first reported as a new natural product in 2018 by a team of
researchers led by Jin Zhang.[1] It was isolated from the stems of Kadsura longipedunculata, a
plant species native to China. Subsequent research has also identified its presence in the roots
of the same plant species and in Kadsura coccinea. The discovery of benzoyl oxokadsuranol
contributes to the growing body of knowledge about the diverse lignan constituents of the
Kadsura genus, which has a long history of use in traditional medicine.

Table 1: Discovery and Origin of Benzoyl Oxokadsuranol
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Attribute Information
Year of Discovery 2018
Primary Plant Source Kadsura longipedunculata (Stems)

Kadsura longipedunculata (Roots), Kadsura
Other Plant Sources

coccinea
Compound Class Lignan
CAS Number 130252-47-0

Physicochemical and Spectroscopic Data

The structure of benzoyl oxokadsuranol was elucidated using a combination of spectroscopic
techniques. While the primary literature should be consulted for the complete dataset, this
guide summarizes the key analytical methods used for its characterization.

Table 2: Key Analytical Data for Benzoyl Oxokadsuranol

Data Type Description

High-Resolution Electrospray lonization Mass
Mass Spectrometry Spectrometry (HR-ESI-MS) was used to

determine the molecular formula.

1D (*H and 3C) and 2D (HSQC, HMBC,

NMR Spect NOESY) Nuclear Magnetic Resonance
ectrosco

P by spectroscopy were employed for complete

structural assignment.

The specific rotation was measured to

Optical Rotation ) ]
determine the stereochemistry of the molecule.

Note: Specific quantitative values for spectroscopic data and optical rotation are detailed in the
primary scientific literature and are essential for unambiguous identification.

Experimental Protocols
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The isolation and purification of benzoyl oxokadsuranol involve standard phytochemistry
laboratory procedures. The following is a generalized workflow based on the initial discovery.

Plant Material Extraction and Fractionation

A generalized workflow for the extraction and fractionation of Kadsura longipedunculata to
isolate benzoyl oxokadsuranol is depicted below.
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Figure 1. General workflow for the isolation of benzoyl oxokadsuranol.
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Structure Elucidation

The determination of the chemical structure of benzoyl oxokadsuranol follows a logical
progression of analytical techniques.
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Figure 2. Workflow for the structure elucidation of benzoyl oxokadsuranol.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific published data on the biological activities of benzoyl
oxokadsuranol. However, the Kadsura genus is a rich source of lignans that have
demonstrated a wide range of biological effects, including anti-HIV, anti-inflammatory, and
hepatoprotective activities.

Given the structural class of benzoyl oxokadsuranol, it is plausible that it may exhibit similar
biological properties. Future research is warranted to investigate its potential therapeutic
effects. Should such activities be identified, subsequent studies would be necessary to
elucidate the underlying molecular mechanisms and signaling pathways involved. Potential
pathways that are often modulated by bioactive lignans include:
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Figure 3. Hypothesized signaling pathways for future investigation.

Conclusion and Future Directions

Benzoyl oxokadsuranol is a recently discovered lignan with a well-characterized structure,
originating from plants of the Kadsura genus. While its discovery has been documented, a
significant opportunity exists for further research into its biological activities. Future studies
should focus on screening benzoyl oxokadsuranol against various disease models to uncover
any potential therapeutic benefits. Elucidation of its mechanism of action and the signaling
pathways it may modulate will be critical for its potential development as a novel therapeutic
agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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